(S)-1-(2-Ethoxybenzyl)pyrrolidin-3-amine

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: (3S)-1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-amine
• InChI: InChI=1S/C13H20N2O/c1-2-16-13-6-4-3-5-11(13)9-15-8-7-12(14)10-15/h3-6,12H,2,7-10,14H2,1H3/t12-/m0/s1
• InChI Key: DTFIYULXVYIYQR-LBPRGKRZSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1CN2CC[C@@H](C2)N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCC(C2)N

Description

(S)-1-(2-Ethoxybenzyl)pyrrolidin-3-amine is a chiral pyrrolidine derivative characterized by a pyrrolidine ring substituted with a 2-ethoxybenzyl group at position 1 and an amine group at position 2.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of (S)-1-(2-Ethoxybenzyl)pyrrolidin-3-amine can be inferred through comparisons with analogs reported in the literature. Key structural variations include substituents on the benzyl group, stereochemistry, and additional functional groups. Below is a detailed analysis:

Substituted Benzyl Pyrrolidine Derivatives

Compound Name	Substituent(s)	Biological Activity/Properties	Key Findings	References
(S)-1-(2-Ethoxybenzyl)pyrrolidin-3-amine	2-Ethoxybenzyl	Inferred: Potential CNS or antimicrobial	Ethoxy group may balance lipophilicity and metabolic stability.	–
7a-q analogs (e.g., 7a)	4-Bromo-2-(pyrrolidin-1-yl)benzyl	Antibacterial (E. coli, Bacillus)	7a-q analogs showed broad-spectrum antibacterial activity. Compounds 7a, 7b, 7e-h complied with Lipinski’s rule, suggesting oral bioavailability .
LY2389575 (mGlu receptor modulator)	5-Bromopyrimidin-2-yl, 2,4-dichlorobenzyl	Group II mGlu receptor NAM	Demonstrated subtype selectivity in CNS modulation. Halogenation enhances receptor binding affinity .
(3S)-1-(2-Chloro-3-fluorobenzyl)pyrrolidin-3-amine	2-Chloro-3-fluorobenzyl	Inferred: Enhanced receptor binding	Halogenated substituents may improve target engagement but reduce solubility .
(S)-1-(2-Methoxyquinoxalin-8-yl)pyrrolidin-3-amine (29b)	2-Methoxyquinoxalin-8-yl	Antimicrobial (synthesis reported)	Methoxyquinoxaline substitution may confer distinct target specificity compared to benzyl derivatives .

Stereochemical and Functional Group Variations

• Enantiomeric Specificity: The (S)-enantiomer of 1-benzylpyrrolidin-3-amine derivatives often exhibits superior activity compared to (R)-isomers. For example, (S)-configured analogs in quinoxaline derivatives () showed enhanced antimicrobial activity .
• Aminoethyl Modifications: Compounds like [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]-benzyl-methyl-amine () highlight the role of secondary amines in improving CNS penetration or receptor interactions .

Physicochemical and ADME Profiles

• Lipinski’s Rule Compliance : Analogs such as 7a-q () with molecular weights <500 Da and logP <5 are predicted to have favorable oral absorption .
• Solubility and Bioavailability : Halogenated derivatives (e.g., LY2389575) may face solubility challenges despite strong receptor affinity, whereas alkoxy-substituted compounds (e.g., 2-ethoxybenzyl) could offer a balance between lipophilicity and aqueous solubility .

Key Research Findings and Implications

Antibacterial Activity : Pyrrolidine derivatives with bromo or pyrrolidinyl substituents (e.g., 7a-q) exhibited potent activity against Bacillus spp. and E. coli, though antifungal efficacy was absent .

CNS Modulation : Halogenated and dichlorobenzyl-substituted pyrrolidines (e.g., LY2389575) are potent mGlu receptor modulators, suggesting structural flexibility for CNS drug development .

Stereochemical Influence : The (S)-configuration in pyrrolidine derivatives correlates with enhanced biological activity, emphasizing the need for enantioselective synthesis .